Cas no 885522-21-4 (3-Bromo-6-chloro-1H-indazole-4-carboxylic acid)

• Product Name: 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid
• CAS No: 885522-21-4
• MF: C₈H₄BrClN₂O₂
• MW: 275.486559867859
• CID: 840769
• PubChem ID: 24728362
• Update Time: 2025-05-20

3-Bromo-6-chloro-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid
• 3-bromo-6-chloro-2H-indazole-4-carboxylic acid
• 3-Bromo-6-chloro-4-indazolecarboxylic acid
• AKOS016004110
• DTXSID80646384
• 3-Bromo-6-chloro-1H-indazole-4-carboxylicacid
• 885522-21-4
• DB-339252
• G83733

• Inchi： 1S/C8H4BrClN2O2/c9-7-6-4(8(13)14)1-3(10)2-5(6)11-12-7/h1-2H,(H,11,12)(H,13,14)
• InChI Key： GMNXEEGWKAKIJY-UHFFFAOYSA-N
• SMILES： BrC1=C2C(C(=O)O)=CC(=CC2=NN1)Cl

Computed Properties

• Exact Mass: 273.91447g/mol
• Monoisotopic Mass: 273.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid

Introduction to 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid (CAS No. 885522-21-4) and Its Emerging Applications in Chemical Biology

3-Bromo-6-chloro-1H-indazole-4-carboxylic acid, identified by the chemical identifier CAS No. 885522-21-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the indazole family, a class of nitrogen-containing heterocycles that are widely recognized for their pharmacological significance. The presence of both bromo and chloro substituents on the indazole ring introduces unique reactivity, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The structural features of 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid contribute to its remarkable chemical properties. The bromo group at the 3-position and the chloro group at the 6-position enhance electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug discovery. Additionally, the carboxylic acid moiety at the 4-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological profiles. These attributes have positioned this compound as a key intermediate in the development of small-molecule inhibitors and probes for studying various biological pathways.

In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated efficacy in modulating targets associated with cancer, inflammation, and infectious diseases. Notably, studies have highlighted the potential of 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid as a precursor in designing molecules that interact with enzymes and receptors involved in disease progression. For instance, researchers have explored its utility in generating inhibitors of kinases and other enzymes overexpressed in tumor cells, underscoring its significance in oncology research.

The carboxylic acid functionality of 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid has been particularly exploited for covalent drug design strategies. Covalent inhibitors offer distinct advantages over traditional competitive inhibitors by forming stable bonds with target proteins, leading to prolonged binding duration and improved selectivity. This approach has been increasingly adopted in drug discovery pipelines, particularly for targets that exhibit low affinity or rapid metabolism. The adaptability of the indazole scaffold allows for modifications that enhance covalent interactions, making 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid a promising candidate for such applications.

Advances in synthetic methodologies have further expanded the utility of 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient derivatization of this compound, allowing chemists to access a diverse array of analogs with enhanced potency and selectivity. These synthetic advancements are critical for accelerating the discovery process and bringing novel therapeutics to fruition.

The biological activity of 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid has been investigated across multiple disease models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its interaction with bacterial enzymes has been explored, suggesting its role in combating antibiotic-resistant strains through mechanisms distinct from conventional antibiotics. Such findings highlight its broad therapeutic applicability.

The development of high-throughput screening (HTS) platforms has facilitated rapid assessment of compounds like 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid, enabling identification of hits with desirable pharmacological properties. These platforms have been instrumental in uncovering novel bioactivities that might not be apparent through traditional pharmacological testing. The integration of HTS with computational chemistry has further streamlined the process, allowing for virtual screening and prioritization of compounds based on predicted binding affinities andADMET properties.

The safety profile of 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid is another critical consideration in its application as a pharmaceutical intermediate. Preliminary toxicology studies have indicated moderate solubility and moderate bioavailability, suggesting potential challenges in formulation but also opportunities for optimization through prodrug strategies or solvent systems designed to enhance delivery efficiency.

Future directions in research on 3-Bromo-6-chloro-1H-indazole-4-carboxylic acid include exploring its role in modulating emerging therapeutic targets such as protein-protein interactions (PPIs) and epigenetic modifiers. The indazole scaffold's ability to engage with diverse biological systems makes it an attractive candidate for next-generation therapeutics targeting complex diseases like neurodegeneration and autoimmune disorders.

In conclusion,3-Bromo-6-chloro-1H-indazole-4-carboxylic acid (CAS No. 885522-21-) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique reactivity, coupled with advances in synthetic chemistry and computational methods, positions it as a valuable tool for developing innovative therapeutics against a range of diseases.